Cas no 917610-03-8 (Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester)

Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester structure
917610-03-8 structure
Product Name:Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
CAS No:917610-03-8
MF:C14H27N3O2
MW:269.383083581924
CID:785597
PubChem ID:90478024
Update Time:2025-04-19

Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[1-(3-azetidinyl)-4-piperidinyl]-N-methyl-,1,1-dimethylethyl ester
    • N-[1-(3-AZETIDINYL)-4-PIPERIDINYL]-N-METHYL-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
    • 917610-03-8
    • F78397
    • TERT-BUTYL (1-(AZETIDIN-3-YL)PIPERIDIN-4-YL)(METHYL)CARBAMATE
    • Inchi: 1S/C14H27N3O2/c1-14(2,3)19-13(18)16(4)11-5-7-17(8-6-11)12-9-15-10-12/h11-12,15H,5-10H2,1-4H3
    • InChI Key: UGQCSTQDTAYZFV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N(C)C1CCN(CC1)C1CNC1)=O

Computed Properties

  • Exact Mass: 269.21032711g/mol
  • Monoisotopic Mass: 269.21032711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.8Ų
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